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Compound of Interest

Compound Name: Myristyl behenate

Cat. No.: B1598218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct in-vivo safety and toxicity data for Myristyl behenate are limited in publicly

available literature. This guide provides a comprehensive profile based on data from its

constituent components, Myristyl alcohol and Behenic acid, and the closely related ester,

Myristyl myristate. The information herein is intended for research and development purposes

and should not be considered a definitive safety assessment for regulatory submission without

further compound-specific testing.

Executive Summary
Myristyl behenate is a long-chain fatty acid ester with potential applications in pharmaceutical

and cosmetic formulations as an emollient, thickener, and stabilizer. Due to a lack of specific in-

vivo toxicity studies on Myristyl behenate, this technical guide synthesizes available data on

its hydrolysis products—Myristyl alcohol and Behenic acid—and the analogous compound,

Myristyl myristate, to construct a presumptive safety profile.

Based on the available information, Myristyl behenate is expected to have a low order of

acute toxicity. The constituent moieties and related compounds have been reviewed by the

Cosmetic Ingredient Review (CIR) Expert Panel and are considered safe for use in cosmetic

formulations.[1][2] It is anticipated that Myristyl behenate would be hydrolyzed in vivo to

Myristyl alcohol and Behenic acid, which are then metabolized through well-established fatty

acid and fatty alcohol pathways.
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Chemical and Physical Properties
Property Value

Chemical Name Tetradecyl docosanoate

Synonyms Myristyl behenate

Molecular Formula C36H72O2

Molecular Weight 536.96 g/mol

Appearance Waxy solid

Solubility
Insoluble in water; soluble in oils and organic

solvents

Pharmacokinetics and Metabolism
Direct pharmacokinetic studies on Myristyl behenate are not available. However, as an ester,

it is anticipated to undergo hydrolysis by carboxylesterases present in the gastrointestinal tract

and various tissues to yield Myristyl alcohol and Behenic acid.[3]

Myristyl Alcohol: A long-chain fatty alcohol that can be oxidized to myristic acid, which then

enters the fatty acid metabolic pool.

Behenic Acid: A very long-chain saturated fatty acid that is reported to be poorly absorbed.[4]

That which is absorbed can be metabolized via beta-oxidation.
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Myristyl Behenate Carboxylesterases
(in vivo hydrolysis)
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Metabolism
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Preliminary Sighting Study

Main Study

Administer starting dose (e.g., 300 mg/kg)
to one animal

Observe for 24-48 hours

If animal survives, increase dose for next animal.
If animal dies, decrease dose.

Dose 3 animals sequentially at the selected starting dose

Determine starting dose
for main study

Observe animals for 14 days
(clinical signs, body weight)

Necropsy at day 14
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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